Cas no 24133-54-8 (1,2-Ethanediol,1,2-bis(4-bromophenyl)-)
24133-54-8 structure
Product Name:1,2-Ethanediol,1,2-bis(4-bromophenyl)-
CAS No:24133-54-8
MF:C14H12Br2O2
MW:372.051882743835
CID:290880
PubChem ID:301194
Update Time:2025-04-19
1,2-Ethanediol,1,2-bis(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol,1,2-bis(4-bromophenyl)-
- 1,2-bis(4-bromophenyl)ethane-1,2-diol
- 1,2-bis-(4-bromo-phenyl)-ethane-1,2-diol
- AC1L6XWH
- AGN-PC-00P9NJ
- meso-1,2-bis(4-bromophenyl)ethane-1,2-diol
- meso-1,2-di(4-bromophenyl)-1,2-ethanediol
- meso-1,2-di(4-bromophenyl)ethane-1,2-diol
- meso-4,4'-Dibromhydrobenzoin
- NSC177487
- DTXSID70306566
- 24133-54-8
- SCHEMBL11602636
- NSC-177487
-
- Inchi: 1S/C14H12Br2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14,17-18H
- InChI Key: GVQCDJVKPDOTCB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)Br)O)O
Computed Properties
- Exact Mass: 369.92036
- Monoisotopic Mass: 369.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.756
- Boiling Point: 490.4°Cat760mmHg
- Flash Point: 250.4°C
- Refractive Index: 1.665
- PSA: 40.46
- LogP: 3.97860
1,2-Ethanediol,1,2-bis(4-bromophenyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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